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Chemical Profile of 2-Ethenylfuran

This table summarizes key physical and chemical properties that are critical for handling and sample

preparation planning [1].

Property Value / Description

Chemical Formula C₆H₆O [1]

Molecular Weight 94.11 g/mol [1]

Appearance Liquid [1]

Boiling Point 99.55 °C [1]

Density 0.9445 g/cm³ [1]

Storage Temperature -10 °C [1]

Hazard Statements H225, H302, H312, H332 [1]
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Key Risks and Loss Mechanisms

Based on its properties, the primary mechanisms for losing 2-Ethenylfuran during sample prep are:

Volatility: With a relatively low boiling point of 99.55 °C, this compound is highly volatile at room

temperature [1]. Losses can occur during any open-container step, solvent transfer, evaporation, or
concentration.

Reactivity: As a furan derivative with an ethenyl group, it may be susceptible to polymerization,
oxidation, or decomposition when exposed to light, air, or acidic/basic conditions [1].

Sample Preparation Best Practices

While direct guides are unavailable, the following general principles for volatile organic compounds can help

minimize loss. You can adapt these into detailed FAQs and troubleshooting guides.

Temperature Control: Perform all preparation steps at the lowest possible temperature. Using a
cooled bath or work surface is advisable.

Closed-System Techniques: Use closed-system evaporators or concentrators. For extractions and
transfers, ensure vessels are sealed whenever possible to prevent vapor escape.

Solvent Selection: Choose solvents with lower volatility than 2-Ethenylfuran to reduce co-
evaporation losses. When concentrating a sample, avoid taking it to complete dryness.

Chemical Stabilization: Investigate the need for chemical stabilizers (e.g., antioxidants like BHT) to
inhibit polymerization. Prepare fresh standard solutions frequently and store them under an inert

atmosphere (e.g., nitrogen) in tightly sealed vials.
Low-Activity Surfaces: Use low-adsorption, certified vials and tips to minimize compound loss

through surface adsorption.

Troubleshooting Workflow

The diagram below maps a logical workflow for diagnosing and addressing issues with 2-Ethenylfuran loss,

which can form the core of a visual troubleshooting guide.
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Troubleshooting 2-Ethenylfuran Loss

Start: Low Recovery of
2-Ethenylfuran

Check for Volatility Issues Check for Reactivity/Decomposition

Were open-container steps
performed at room temp?

Was sample concentrated
or evaporated to dryness?

Was sample exposed to
light, air, or acidic/basic conditions?

Is sample stored for
extended periods?

 Solution:
Use closed systems,

work on ice, avoid dryness

 Solution:
Use amber vials, inert gas,
add stabilizer, fresh prep

Click to download full resolution via product page

Suggested Experimental Protocols

To build out your support center's methodology section, you could design experiments to test the

effectiveness of different preservation strategies:

Protocol 1: Comparing Evaporation Techniques

Objective: Quantify loss from different concentration methods.

Method: Prepare identical standard solutions of 2-Ethenylfuran. Concentrate one set using a
gentle nitrogen evaporator at 30°C, another set under a stream of air at room temperature, and

a third set by vacuum centrifugation at 25°C. Reconstitute all samples in the original volume of
solvent and analyze via GC-MS to compare peak areas against a non-concentrated standard.

Protocol 2: Evaluating Storage Conditions

Objective: Determine the optimal storage conditions for stock solutions.
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Method: Aliquot a standard solution into clear and amber glass vials. For each vial type, create

subsets: store under air at -20°C, under air at -10°C, and under nitrogen at -20°C. Analyze the
concentration of each aliquot over one month to track degradation.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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